Cas no 2060048-95-3 (2-(methoxymethyl)thiophen-3-ylmethanamine)

• Product Name: 2-(methoxymethyl)thiophen-3-ylmethanamine
• CAS No: 2060048-95-3
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• MDL: MFCD30501847
• CID: 5173689
• PubChem ID: 125456244
• Update Time: 2025-06-08

2-(methoxymethyl)thiophen-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, 2-(methoxymethyl)-
• 2-(methoxymethyl)thiophen-3-ylmethanamine

• MDL： MFCD30501847
• Inchi： 1S/C7H11NOS/c1-9-5-7-6(4-8)2-3-10-7/h2-3H,4-5,8H2,1H3
• InChI Key： FNCDKBUCDLAAJD-UHFFFAOYSA-N
• SMILES： C1(COC)SC=CC=1CN

Additional information on 2-(methoxymethyl)thiophen-3-ylmethanamine

Introduction to 2-(methoxymethyl)thiophen-3-ylmethanamine (CAS No. 2060048-95-3)

2-(methoxymethyl)thiophen-3-ylmethanamine, with the CAS number 2060048-95-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiophenes, which are heterocyclic compounds containing a sulfur atom in a five-membered ring. The presence of the methoxymethyl and methanamine functional groups imparts distinct chemical properties and reactivity, making it an intriguing candidate for further investigation.

The chemical structure of 2-(methoxymethyl)thiophen-3-ylmethanamine consists of a thiophene ring substituted with a methoxymethyl group at the 2-position and a methanamine group at the 3-position. The methoxymethyl group is known for its electron-donating properties, which can influence the reactivity and stability of the molecule. The methanamine group, on the other hand, introduces a primary amine functionality, which can participate in various chemical reactions and interactions, such as hydrogen bonding and coordination with metal ions.

In the context of medicinal chemistry, 2-(methoxymethyl)thiophen-3-ylmethanamine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer and other diseases.

The synthetic accessibility of 2-(methoxymethyl)thiophen-3-ylmethanamine is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound, including palladium-catalyzed cross-coupling reactions and organometallic transformations. These methods allow for the introduction of diverse functional groups and substituents, enabling the synthesis of a wide range of analogs for structure-activity relationship (SAR) studies.

In addition to its potential as a therapeutic agent, 2-(methoxymethyl)thiophen-3-ylmethanamine has also been investigated for its use in materials science. Thiophene derivatives are known for their excellent electronic properties, making them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of the methoxymethyl group can enhance the solubility and processability of these materials, while the methanamine group can introduce additional functionalities that can be exploited for device optimization.

The safety profile of 2-(methoxymethyl)thiophen-3-ylmethanamine is an important consideration for both research and industrial applications. Preliminary toxicological studies have indicated that this compound exhibits low toxicity at relevant concentrations. However, further investigations are necessary to fully understand its long-term effects and potential environmental impact. Researchers are also exploring methods to improve the biodegradability of thiophene derivatives to minimize any adverse effects on ecosystems.

In conclusion, 2-(methoxymethyl)thiophen-3-ylmethanamine (CAS No. 2060048-95-3) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further development and optimization. As research in these fields continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in scientific and industrial contexts.